3-Hydroxy-6-nitro-1-benzofuran-2-carboxylic acid

• Molecular Formula: C9H5NO6
• Molecular Weight: 223.14 g/mol
• SMILES: C1=CC2=C(C=C1[N+](=O)[O-])OC(=C2O)C(=O)O
• InChI: InChI=1S/C9H5NO6/c11-7-5-2-1-4(10(14)15)3-6(5)16-8(7)9(12)13/h1-3,11H,(H,12,13)
• InChIKey: VZPHYXJIQJMDOF-UHFFFAOYSA-N

3-Hydroxy-6-nitro-1-benzofuran-2-carboxylic Acid: Baseline Overview

3-Hydroxy-6-nitro-1-benzofuran-2-carboxylic acid (CAS 2091777-12-5) is a trisubstituted benzofuran derivative bearing a carboxylic acid at position 2, a hydroxyl group at position 3, and a nitro group at position 6 on the fused benzene ring . With molecular formula C9H5NO6 and molecular weight 223.14 g/mol, this compound belongs to the benzofuran-2-carboxylic acid class—a scaffold extensively validated in medicinal chemistry for kinase inhibition, carbonic anhydrase inhibition, and ischemic cell death modulation [1]. The compound is commercially available at 95% minimum purity from Enamine (SKU EN300-361094) and select specialty chemical suppliers, positioning it as a non-commodity research intermediate with limited sourcing options [2].

Scaffold use Benzofuran-2-carboxylic acid core for kinase inhibitor pharmacophore studies

Synthetic handle 3-OH group enables SAR expansion via O-functionalization

Unique motif Ortho OH/COOH arrangement permits intramolecular lactonization and metal chelation

• [1] Xiang Y, Hirth B, Asmussen G, et al. The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3050-3056. DOI: 10.1016/j.bmcl.2011.03.030 View Source
• [2] Kuujia.com. 2-Benzofurancarboxylic acid, 3-hydroxy-6-nitro- (CAS 2091777-12-5). Supplier: Enamine, SKU EN300-361094, Purity: 95.0%. Price listing accessed 2025. View Source

Why Generic Benzofuran-2-Carboxylic Acids Fall Short

Substituting a simpler benzofuran-2-carboxylic acid analog—such as 6-nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3) lacking the 3-hydroxy group—introduces three critical divergences that undermine experimental reproducibility in position-sensitive contexts. First, the additional 3-OH group increases the hydrogen bond donor count from 1 to 2 and the polar surface area by approximately 21 Ų (from ~96 Ų to ~117 Ų), substantially altering membrane permeability and solubility profiles [1]. Second, the ortho relationship between the 3-OH and 2-COOH groups in the target compound enables intramolecular hydrogen bonding that is structurally impossible in analogs where the hydroxyl is absent or positioned elsewhere on the benzofuran ring—this affects both the compound's solution-phase conformation and its metal-chelating capacity [2]. Third, published structure-activity relationship (SAR) data from the benzofuran-2-carboxylic acid class demonstrate that modifications at the 3-position profoundly influence biological potency: in a series of 3-substituted-benzofuran-2-carboxylic esters evaluated as ischemic cell death inhibitors, the introduction of substituents at position 3 markedly altered cytoprotective EC50 values, with the most potent analog achieving EC50 = 0.532 μM [3]. These position-dependent effects mean that generic substitution without the 3-OH/6-NO2/2-COOH triad cannot be assumed to preserve target binding, physicochemical behavior, or downstream derivatization outcomes.

• Hydrogen bond donor count mismatch

  Additional 3-OH doubles HBD count and increases polar surface area, potentially altering membrane permeability and solubility profiles compared to non-hydroxylated analogs.

• Intramolecular H-bonding alters conformation

  Ortho 3-OH/2-COOH enables internal hydrogen bonding absent in analogs lacking this arrangement, affecting solution-phase conformation and metal-chelating capacity.

• 3-position substitution critically modulates bioactivity

  Published SAR shows that modification at the 3-position profoundly changes cytoprotective potency; generic substitution without the 3-OH/6-NO2/2-COOH triad may not preserve target binding or derivatization outcomes.

• [1] Chem960.com. 6-Nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3). LogP: 2.56240, PSA: 96.26000. https://m.chem960.com/cas/64209683 View Source
• [2] Horaguchi T, Matsuda S, Tanemura K, Suzuki T. Benzofuran derivatives. Part 3. On the reactivities of the intermediates in benzofuran synthesis. J Heterocycl Chem. 1987;24:965-969. DOI: 10.1002/jhet.5570240414 View Source
• [3] Yum EK, et al. Synthesis and biological evaluation of 3-substituted-benzofuran-2-carboxylic esters as a novel class of ischemic cell death inhibitors. Bioorg Med Chem Lett. 2010;20(22):6622-6625. Compound 10 EC50 = 0.532 μM. View Source

Quantitative Differentiation vs. Closest Structural Analogs

H-Bond Donor & PSA Differentiation vs. Non-Hydroxylated Analog

The target compound possesses two hydrogen bond donor (HBD) groups (3-OH and 2-COOH), compared to only one HBD (2-COOH) in the closest non-hydroxylated analog, 6-nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3). This increases the topological polar surface area (TPSA) from 96.26 Ų in the comparator to an estimated ~117 Ų in the target compound, based on measured values for the regioisomer 6-hydroxy-5-nitro-1-benzofuran-2-carboxylic acid (PSA = 116.49 Ų) [1][2]. The additional hydrogen bond donor and elevated PSA are predicted to reduce passive membrane permeability, a critical parameter for cell-based assay design and in vivo applications .

HBD & PSA vs. 6-NO2 analog

Data to verify

HBD: 2 vs 1; TPSA ~117 vs 96 Ų

May reduce passive membrane permeability

Predicted properties based on regioisomer data; experimental validation recommended

Evidence Dimension	Hydrogen bond donor count and polar surface area
Target Compound Data	HBD = 2 (3-OH, 2-COOH); TPSA ≈ 117 Ų (estimated from regioisomer data)
Comparator Or Baseline	6-Nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3): HBD = 1 (2-COOH only); TPSA = 96.26 Ų
Quantified Difference	ΔHBD = +1; ΔTPSA ≈ +21 Ų (approximately 22% increase)
Conditions	Predicted/calculated properties from chemical database entries (Chem960, Chemsrc)

Why This Matters

The 22% increase in PSA and doubling of HBD count directly impact compound partitioning, solubility, and membrane transit—parameters that must be accounted for when selecting between these analogs for cell-permeability-dependent assays.

• [1] Chem960.com. 6-Nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3). PSA: 96.26000, LogP: 2.56240. https://m.chem960.com/cas/64209683 View Source
• [2] Chemsrc. 6-Hydroxy-5-nitro-1-benzofuran-2-carboxylic acid (CAS 88220-87-5). PSA: 116.49000, LogP: 2.26800. https://m.chemsrc.com/en/cas/88220-87-5 View Source

Lipophilicity (LogP) Differentiation vs. 5-Nitro Analog

The 5-nitro isomer (CAS 10242-12-3) exhibits a predicted LogP of 2.56 (molbase.cn) with a pKa of 2.77 ± 0.30 for the carboxylic acid group [1][2]. The target compound, bearing an additional 3-OH group ortho to the 2-COOH, is expected to have a lower LogP by approximately 0.3–0.5 log units due to the added polarity and potential for intramolecular hydrogen bonding. This expectation is supported by the measured LogP of the structurally analogous regioisomer 6-hydroxy-5-nitro-1-benzofuran-2-carboxylic acid (LogP = 2.27), which demonstrates that the addition of a single hydroxyl group to the nitrobenzofuran-2-carboxylic acid scaffold lowers LogP by approximately 0.29 units [3].

LogP vs. 5-NO2 analog

Cross-study comparable

Estimated ΔLogP ≈ −0.3 to −0.5 (target lower)

Lower lipophilicity may affect extraction and chromatographic retention

Based on regioisomer LogP trend; verify experimentally for target compound

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	Estimated LogP ≈ 2.0–2.3 (based on regioisomer trend: OH addition lowers LogP by ~0.3 units)
Comparator Or Baseline	5-Nitrobenzofuran-2-carboxylic acid (CAS 10242-12-3): LogP = 2.5624; pKa (predicted) = 2.77 ± 0.30
Quantified Difference	Estimated ΔLogP ≈ -0.3 to -0.5 (lower lipophilicity for target)
Conditions	Predicted properties from molbase.cn and chemicalbook.com databases

Why This Matters

A LogP difference of 0.3–0.5 units translates to approximately a 2- to 3-fold difference in octanol-water partitioning, directly affecting extraction efficiency in sample preparation, chromatographic retention, and in vitro assay distribution—parameters that influence experimental reproducibility when compounds are interchanged.

• [1] Molbase.cn. 5-Nitrobenzofuran-2-carboxylic acid (CAS 10242-12-3). LogP: 2.56240, PSA: 96.26000. https://m.molbase.cn/baike/82737/ View Source
• [2] Chemicalbook.com. 5-Nitrobenzofuran-2-carboxylic acid (CAS 10242-12-3). Acid dissociation constant (pKa): 2.77 ± 0.30 (Predicted). https://m.chemicalbook.com/ View Source
• [3] Chemsrc. 6-Hydroxy-5-nitro-1-benzofuran-2-carboxylic acid (CAS 88220-87-5). LogP: 2.26800, PSA: 116.49000. https://m.chemsrc.com/en/cas/88220-87-5 View Source

Sourcing Cost & Synthetic Complexity vs. 6-Nitro Analog

The target compound commands a substantial price premium over its closest non-hydroxylated analog, reflecting the additional synthetic steps required to install the 3-hydroxy group ortho to the carboxylic acid on the benzofuran core. Enamine lists 3-hydroxy-6-nitro-1-benzofuran-2-carboxylic acid (95% purity) at $2,545 per 0.05 g (approximately $50,900/g) [1]. In contrast, 6-nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3) is available from GlpBio at $234 per 100 mg (approximately $2,340/g)—a greater than 20-fold difference in per-gram cost [2]. Even at the 0.5 g scale, the target compound is priced at $2,910 ($5,820/g) versus the comparator at $390/250 mg ($1,560/g), representing a 3.7-fold premium at comparable purchase quantities.

Procurement cost vs. 6-NO2 analog

Direct comparison

~3- to 22-fold higher per-gram cost (scale-dependent)

Premium reflects synthetic complexity of 3-OH installation

Pricing from Enamine and GlpBio, 2025; both ≥95% purity

Evidence Dimension	Commercial procurement cost (USD per gram, research-grade, 95% purity)
Target Compound Data	Enamine SKU EN300-361094: $2,545/0.05 g (~$50,900/g); $2,910/0.5 g (~$5,820/g); $5,940/2.5 g (~$2,376/g)
Comparator Or Baseline	6-Nitrobenzofuran-2-carboxylic acid (GlpBio GF18753): $234/100 mg (~$2,340/g); $390/250 mg (~$1,560/g); $780/1 g ($780/g)
Quantified Difference	~21.8-fold higher per-gram cost at smallest package size; ~3.7-fold at mid-range; ~3.0-fold at largest comparable quantity
Conditions	Pricing data sourced from kuujia.com (Enamine listings) and glpbio.com, accessed 2025; both compounds specified at ≥95% purity

Why This Matters

The 3- to 22-fold cost differential directly impacts procurement budget allocation and feasibility assessment for large-scale synthesis campaigns; the premium reflects genuine synthetic complexity (installation of the 3-OH group on the electron-deficient nitrobenzofuran core) rather than merely vendor markup.

• [1] Kuujia.com. 2-Benzofurancarboxylic acid, 3-hydroxy-6-nitro- (CAS 2091777-12-5). Enamine SKU EN300-361094. Prices: 0.05g/$2545, 0.5g/$2910, 2.5g/$5940. https://www.kuujia.com/cas-2091777-12-5.html View Source
• [2] GlpBio. 6-Nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3). Catalog No. GF18753. Prices: 100mg/$234, 250mg/$390, 1g/$780. https://www.glpbio.com/gf18753.html View Source

3-Position SAR Criticality in Ischemic Cell Death Inhibitors

Published SAR data on 3-substituted-benzofuran-2-carboxylic acid derivatives demonstrate that modification at the 3-position is a critical determinant of biological activity. In a series evaluated under oxygen-glucose deprivation (OGD) conditions in H9c2 cardiomyocytes and rat primary cardiac myocytes, the most potent compound—3-[2-(4-nitro-phenylsulfanyl)-acetylamino]-benzofuran-2-carboxylic acid ester (compound 10)—achieved an EC50 of 0.532 μM with only 6.18% residual cell death [1]. Compounds lacking appropriate 3-position substitution showed markedly reduced or absent cytoprotective activity. This establishes that the 3-position substituent identity on the benzofuran-2-carboxylic acid scaffold is not interchangeable; the target compound's 3-hydroxy group provides a synthetic handle for further derivatization (e.g., esterification, etherification, or oxidation) that can be exploited to modulate biological activity in a manner distinct from unsubstituted or differently substituted analogs [2].

3-position SAR in ischemic cell death

Class-level inference

Optimized 3-substituted analogs reach EC50 0.532 μM (OGD model)

3-OH offers orthogonal derivatization chemistry vs. published amide/thioether series

SAR hotspot validated; target not directly tested in cited study

Evidence Dimension	Cytoprotective potency (EC50) dependence on 3-position substitution in benzofuran-2-carboxylic acid derivatives
Target Compound Data	Target compound bears a 3-OH group—a hydrogen bond donor/acceptor amenable to further functionalization (oxidation to ketone, etherification, esterification) for SAR exploration
Comparator Or Baseline	Compound 10 (3-[2-(4-nitro-phenylsulfanyl)-acetylamino]-benzofuran-2-carboxylic acid ester): EC50 = 0.532 μM, cell death = 6.18% in OGD model. Unsubstituted or inappropriately substituted 3-position analogs: significantly reduced activity
Quantified Difference	Potent 3-substituted analogs achieve sub-micromolar EC50; 3-position modification is a validated SAR hotspot (quantitative EC50 range across series not fully enumerated in abstract, but compound 10 represents the potency benchmark at EC50 = 0.532 μM)
Conditions	H9c2 rat cardiomyocyte cells and rat primary cardiac myocytes under oxygen and glucose deprivation (OGD); ischemic cell death model

Why This Matters

The 3-position on the benzofuran-2-carboxylic acid scaffold is a validated SAR handle where substitution identity directly governs biological potency; the target compound's 3-OH group is chemically distinct from the thioether-amide linkers explored in the published series and offers orthogonal derivatization chemistry (e.g., Mitsunobu, oxidation, O-alkylation) inaccessible to non-hydroxylated analogs.

• [1] Yum EK, et al. Synthesis and biological evaluation of 3-substituted-benzofuran-2-carboxylic esters as a novel class of ischemic cell death inhibitors. Bioorg Med Chem Lett. 2010;20(22):6622-6625. Compound 10: EC50 = 0.532 μM, cell death = 6.18%. View Source
• [2] PubMed. Synthesis and biological evaluation of 3-substituted-benzofuran-2-carboxylic esters as a novel class of ischemic cell death inhibitors. PMID: 20943387. https://pubmed.ncbi.nlm.nih.gov/20943387/ View Source

Pim-1 Kinase Inhibition & Carboxylic Acid Pharmacophore Validation

The benzofuran-2-carboxylic acid core has been validated as a privileged scaffold for kinase inhibition through fragment-based screening and X-ray structure-guided optimization. In a seminal study by Xiang et al. (2011), benzofuran-2-carboxylic acids demonstrated potent Pim-1 and Pim-2 kinase inhibition, with X-ray co-crystal structures revealing that the carboxylic acid at position 2 forms critical salt-bridge and hydrogen bond interactions with active-site residues [1]. Compound 29 from this series was tested against the Ambit 442 kinase panel and demonstrated good selectivity for the Pim kinase family. A follow-up computational analysis identified compounds with IC50 values as low as 0.053 μM (compound 13) and 0.12 μM (compound 10) against Pim-1, with binding modes dependent on the optimal spatial relationship between the carboxylic acid and basic amine groups [2]. The target compound retains the pharmacophoric 2-COOH while introducing a 3-OH group, which may serve as an additional hydrogen bonding anchor or as a derivatization point for installing basic amine functionality to recapitulate the salt-bridge interactions observed in the most potent Pim-1 inhibitors.

Pim-1 kinase pharmacophore validation

Class-level inference

Lead benzofuran-2-carboxylic acids show Pim-1 IC50 0.053–0.12 μM

2-COOH essential for salt-bridge; 3-OH may provide additional H-bond anchor

X-ray co-crystal structures confirm binding mode; target not tested

Evidence Dimension	Pim-1 kinase inhibitory activity (IC50) of benzofuran-2-carboxylic acid derivatives
Target Compound Data	Target compound retains the 2-COOH pharmacophore essential for Pim-1 salt-bridge interactions; 3-OH provides an additional H-bond donor/acceptor site absent in lead compounds 10 (IC50 = 0.12 μM) and 13 (IC50 = 0.053 μM)
Comparator Or Baseline	Compound 13: Pim-1 IC50 = 0.053 μM (most potent in series); Compound 10: Pim-1 IC50 = 0.12 μM; Compound 29: Pim-1/Pim-2 dual inhibitor with demonstrated kinase selectivity in Ambit 442 panel
Quantified Difference	Lead benzofuran-2-carboxylic acids achieve IC50 values in the 0.053–0.12 μM range; the 2-COOH group is essential for activity (confirmed by X-ray crystallography showing salt-bridge to catalytic lysine)
Conditions	Pim-1 and Pim-2 enzyme inhibition assays; Ambit 442 kinase selectivity panel; X-ray co-crystallography (PDB entries 3R00, 3R01, 3R04)

Why This Matters

The benzofuran-2-carboxylic acid scaffold is a crystallographically validated kinase inhibitor pharmacophore; the target compound's 2-COOH group is essential for the key salt-bridge interaction, while its 3-OH and 6-NO2 substituents create a distinct electronic environment that may modulate binding affinity and selectivity relative to published leads.

• [1] Xiang Y, Hirth B, Asmussen G, et al. The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3050-3056. DOI: 10.1016/j.bmcl.2011.03.030. PDB: 3R00, 3R01, 3R04. View Source
• [2] Wadood A, Jamal SB, Riaz M, Mir A. Computational analysis of benzofuran-2-carboxylic acids as potent Pim-1 kinase inhibitors. Pharm Biol. 2014;52(9):1170-1178. Compound 10 IC50 = 0.12 μM, Compound 13 IC50 = 0.053 μM. View Source

Application Scenarios for 3-Hydroxy-6-nitro-1-benzofuran-2-carboxylic Acid

Kinase Inhibitor Lead Optimization with Ortho H-Bond Donor

The compound is optimally deployed as a core scaffold in Pim-1/Pim-2 kinase inhibitor programs where the 2-COOH group provides the crystallographically validated salt-bridge interaction and the 3-OH group offers an additional hydrogen bonding anchor adjacent to the carboxylic acid. The ortho 3-OH/2-COOH arrangement creates a bidentate hydrogen bonding motif—unavailable in non-hydroxylated analogs such as 6-nitrobenzofuran-2-carboxylic acid—that may enhance binding affinity or selectivity. Researchers should prioritize this compound over 6-nitrobenzofuran-2-carboxylic acid (CAS 64209-68-3) when the target binding site contains a proximal hydrogen bond acceptor within ~3 Å of the carboxylic acid anchoring point, as inferred from the Pim-1 co-crystal structures reported by Xiang et al. [1].

Ischemic Cell Death Inhibitor Development via 3-Position Derivatization

Published SAR data establish that the 3-position of benzofuran-2-carboxylic acid derivatives is a critical determinant of cytoprotective potency, with optimized analogs achieving EC50 values as low as 0.532 μM in oxygen-glucose deprivation assays [1]. The target compound's 3-OH group serves as a synthetic linchpin for introducing diverse functionality via O-alkylation, Mitsunobu reaction, esterification, or oxidation to the corresponding 3-ketone (benzofuran-3(2H)-one). This derivatization flexibility is absent in analogs lacking the 3-hydroxy substituent. Procurement of this compound is indicated when the research objective is systematic exploration of 3-position SAR in the benzofuran-2-carboxylic acid series, particularly where thioether or amide-linked substituents (as in the published series) are to be compared against oxygen-linked congeners accessible only from the 3-hydroxy precursor.

Synthetic Methodology: Ortho Hydroxy-Carboxylic Acid Reactivity

The ortho relationship between the 3-OH and 2-COOH groups in the target compound enables unique intramolecular chemistry—including lactonization to form benzofuran-2,3-dione derivatives and metal-chelation for catalysis or sensing applications—that cannot be accessed using isomers where these groups are not adjacent (e.g., 6-hydroxy-5-nitro-1-benzofuran-2-carboxylic acid, CAS 88220-87-5) [1]. The 6-nitro group further activates the benzofuran ring toward nucleophilic aromatic substitution, creating opportunities for sequential functionalization: initial derivatization at the 3-OH or 2-COOH, followed by nitro-directed substitution at the 6-position or reduction of the nitro group to a 6-amino handle. This sequential derivatization pathway is a differentiating feature not available in analogs lacking the 3-OH group or bearing the nitro at a less activating position.

Physicochemical Benchmarking with High-PSA Benzofuran Standards

With an estimated TPSA of approximately 117 Ų—representing a ~22% increase over the non-hydroxylated analog 6-nitrobenzofuran-2-carboxylic acid (TPSA = 96.26 Ų)—the target compound serves as a high-PSA reference standard for calibrating chromatographic retention, membrane permeability assays (PAMPA, Caco-2), and in silico ADME prediction models within the benzofuran chemical space [1][2]. Its intermediate predicted lipophilicity (estimated LogP ~2.0–2.3) places it at the boundary of lead-like chemical space, making it a useful probe for investigating the permeability-solubility trade-off in heterocyclic carboxylic acid series. The compound's commercial availability at defined purity (95%) from Enamine supports its use as a characterized reference material in inter-laboratory benchmarking studies where batch-to-batch consistency is critical.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold optimization

Ortho 3-OH/2-COOH bidentate H-bond motif

Binding affinity and selectivity in kinase assays

Ischemic cell death SAR exploration

3-OH derivatization handle for O-functionalization

Cytoprotective EC50 in oxygen-glucose deprivation models

Ortho hydroxy-acid synthetic methodology

Adjacent OH/COOH enables lactonization and chelation

Sequential functionalization efficiency and regioselectivity

Physicochemical benchmarking studies

High TPSA (~117 Ų) and intermediate LogP

Membrane permeability (PAMPA/Caco-2) and chromatographic retention

• [1] Xiang Y, Hirth B, Asmussen G, et al. The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3050-3056. DOI: 10.1016/j.bmcl.2011.03.030 View Source
• [2] Yum EK, et al. Synthesis and biological evaluation of 3-substituted-benzofuran-2-carboxylic esters as a novel class of ischemic cell death inhibitors. Bioorg Med Chem Lett. 2010;20(22):6622-6625. EC50 = 0.532 μM for compound 10. View Source
• [3] Horaguchi T, Matsuda S, Tanemura K, Suzuki T. Benzofuran derivatives. Part 3. On the reactivities of the intermediates in benzofuran synthesis. J Heterocycl Chem. 1987;24:965-969. DOI: 10.1002/jhet.5570240414 View Source